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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179 Get Quote

An In-depth Technical Guide to the Solubility of Tetramethylammonium Nitrate in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

tetramethylammonium nitrate in various organic solvents. The information is curated for

professionals in research and development who require an understanding of the solubility

characteristics of this quaternary ammonium salt for applications in chemical synthesis,

formulation development, and electrochemical research.

Introduction
Tetramethylammonium nitrate, with the chemical formula (CH₃)₄NNO₃, is a quaternary

ammonium salt that serves as a versatile tool in various chemical applications.[1] Its utility as a

phase transfer catalyst, an electrolyte in non-aqueous batteries, and a reagent in organic

synthesis is significantly influenced by its solubility in different solvent systems.[1][2] This guide

summarizes the available solubility data, provides a detailed experimental protocol for its

determination, and presents a logical workflow for solubility assessment.

Solubility Profile of Tetramethylammonium Nitrate
Quantitative solubility data for tetramethylammonium nitrate in organic solvents is not

extensively reported in publicly available literature. However, its classification as a quaternary
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ammonium salt provides a strong indication of its general solubility behavior. Such salts are

typically soluble in polar solvents and less soluble in non-polar media.

Table 1: Quantitative and Qualitative Solubility of Tetramethylammonium Nitrate
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Solvent
Category

Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Polar Protic Water H₂O
10 g/100 mL[2]

[3]
Not Specified

Methanol CH₃OH
High (Qualitative)

[4]
Not Specified

Ethanol C₂H₅OH
High (Qualitative)

[4]
Not Specified

Polar Aprotic

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO
High (Qualitative)

[4]
Not Specified

Dimethylformami

de (DMF)
(CH₃)₂NC(O)H

High (Qualitative)

[4]
Not Specified

Acetonitrile CH₃CN
Moderate to Low

(Qualitative)[4]
Not Specified

Acetone (CH₃)₂CO
Moderate to Low

(Qualitative)[4]
Not Specified

Non-Polar Toluene C₇H₈

Insoluble or

Sparingly

Soluble

(Qualitative)[4]

Not Specified

Hexane C₆H₁₄

Insoluble or

Sparingly

Soluble

(Qualitative)[4]

Not Specified

Diethyl Ether (C₂H₅)₂O

Insoluble or

Sparingly

Soluble

(Qualitative)[4]

Not Specified
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To provide a comparative context, the solubility of the parent inorganic salt, ammonium nitrate,

is presented in Table 2. It is important to note that the presence of the tetramethylammonium

cation can significantly alter solubility characteristics compared to the ammonium ion.

Table 2: Solubility of Ammonium Nitrate in Various Solvents for Comparison

Solvent Chemical Formula
Solubility ( g/100 g
of solvent)

Temperature (°C)

Water H₂O 213 25

Methanol CH₃OH 17.1 20

Ethanol C₂H₅OH 3.8 20

Note: This data is for ammonium nitrate and is provided for comparative purposes only.[5]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the gravimetric determination of

tetramethylammonium nitrate solubility in an organic solvent. This method is based on the

principle of achieving equilibrium between the solid solute and its saturated solution.

Materials and Equipment:

Tetramethylammonium nitrate (high purity)

Organic solvent of interest (anhydrous grade)

Temperature-controlled shaker or magnetic stirrer with a hot/cold plate

Calibrated thermometer or thermocouple

Analytical balance (readable to at least 0.1 mg)

Glass vials with airtight seals

Syringes and syringe filters (chemically compatible with the solvent)
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Volumetric flasks and pipettes

Drying oven or vacuum oven

Procedure:

Sample Preparation: Add an excess amount of tetramethylammonium nitrate to a glass

vial containing a known volume or mass of the organic solvent. The presence of undissolved

solid is crucial to ensure saturation.

Equilibration: Seal the vial tightly and place it in a temperature-controlled shaker or on a

stirrer. Agitate the mixture at a constant, controlled temperature for a sufficient period to

reach equilibrium. A typical duration is 24-48 hours, but the optimal time should be

determined by taking measurements at different time points (e.g., 24, 48, and 72 hours) to

ensure the concentration has plateaued.[4]

Sample Withdrawal: Once equilibrium is reached, cease agitation and allow the solid to

settle. Carefully withdraw a known volume of the clear supernatant (the saturated solution)

using a pre-warmed or pre-cooled syringe to maintain the experimental temperature.

Filtration: Immediately pass the withdrawn sample through a syringe filter (e.g., 0.2 µm pore

size) into a pre-weighed, dry container. This step is critical to remove any suspended

microcrystals.

Gravimetric Analysis:

Accurately weigh the container with the filtered saturated solution.

Carefully evaporate the solvent under a gentle stream of inert gas, in a fume hood, or in a

vacuum oven at a temperature that will not cause decomposition of the

tetramethylammonium nitrate.

Once the solvent is fully evaporated, re-weigh the container with the dry

tetramethylammonium nitrate residue.

Calculation: The solubility can be calculated as follows:
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Mass of solvent = (Mass of container + solution) - (Mass of container + residue)

Mass of residue = (Mass of container + residue) - Mass of container

Solubility ( g/100 g solvent) = (Mass of residue / Mass of solvent) x 100

Alternative Quantification: For higher precision or when dealing with volatile solutes, the

concentration of the solute in the filtered aliquot can be determined using analytical techniques

such as High-Performance Liquid Chromatography (HPLC) with an appropriate detector (e.g.,

Evaporative Light Scattering Detector - ELSD) or Ion Chromatography (IC).[4]

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining solubility is depicted in the

following diagram.
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Caption: Experimental workflow for the gravimetric determination of solubility.
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Conclusion
While specific quantitative data on the solubility of tetramethylammonium nitrate in a wide

range of organic solvents remains limited in published literature, its behavior as a quaternary

ammonium salt suggests high solubility in polar solvents. For precise applications,

experimental determination of solubility is recommended. The provided gravimetric protocol

offers a robust and reliable method for obtaining this critical data. Further research to quantify

the solubility of tetramethylammonium nitrate in common organic solvents would be highly

beneficial to the scientific community, particularly in the fields of synthetic chemistry and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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